Cas no 2413874-56-1 ([1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-, hydrochloride (1:2))

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-, hydrochloride (1:2)
• CAS No: 2413874-56-1
• MF: C₈H₁₂ClN₅
• MW: 213.667379379272
• CID: 5847694
• PubChem ID: 146050004
• Update Time: 2025-10-29

[1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-, hydrochloride (1:2)
• Z4335510525
• (5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanamine;dihydrochloride
• 1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methanamine dihydrochloride
• EN300-7564286
• 2413874-56-1

• Inchi： 1S/C8H11N5.ClH/c1-5-3-6(2)13-8(10-5)11-7(4-9)12-13;/h3H,4,9H2,1-2H3;1H
• InChI Key： BLBVYEODDQKAHE-UHFFFAOYSA-N
• SMILES： CC1=CC(C)=NC2=NC(CN)=NN12.Cl

Computed Properties

• Exact Mass: 249.0548008g/mol
• Monoisotopic Mass: 249.0548008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-, hydrochloride (1:2)

Comprehensive Overview of [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-, hydrochloride (1:2) (CAS No. 2413874-56-1)

The compound [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-, hydrochloride (1:2) (CAS No. 2413874-56-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, combining a triazolopyrimidine core with a methanamine side chain, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of kinase inhibition and enzyme regulation.

In recent years, the demand for triazolopyrimidine derivatives has surged due to their broad-spectrum bioactivity. The hydrochloride salt form (1:2 ratio) of this compound enhances its solubility and stability, making it preferable for formulation studies. A growing trend in scientific literature highlights its role in designing small-molecule therapeutics targeting inflammatory and metabolic disorders. For instance, its structural analogs have shown promise in preclinical studies for conditions like diabetes and autoimmune diseases, aligning with the global focus on precision medicine.

The synthesis of CAS No. 2413874-56-1 involves multi-step organic reactions, including cyclization and amination, followed by salt formation. Advanced techniques such as HPLC purification and X-ray crystallography are often employed to ensure high purity and confirm molecular configuration. This rigorous process underscores its value in high-throughput screening (HTS) platforms, where reproducibility is critical. Notably, patents filed in the past decade emphasize its utility in crop protection agents, reflecting cross-industry relevance beyond pharmaceuticals.

From an industrial perspective, scalability remains a key challenge for 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-methanamine derivatives. Innovations in green chemistry—such as solvent-free synthesis or catalytic methods—are being explored to address environmental concerns. These efforts resonate with the broader push for sustainable manufacturing, a topic frequently searched in academic and corporate R&D circles. Furthermore, computational modeling (in silico studies) has accelerated the optimization of its pharmacokinetic properties, reducing trial-and-error in lab settings.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and thermal gravimetric analysis (TGA) to validate composition and degradation profiles. Such data is crucial for regulatory submissions, particularly in regions with stringent guidelines like the FDA or EMA. Users searching for "stable hydrochloride salts in drug delivery" often encounter this molecule due to its balanced hygroscopicity and shelf-life advantages over freebase forms.

Emerging applications of CAS 2413874-56-1 also extend to material science, where its fused-ring system contributes to electron-transport properties in organic semiconductors. This dual utility—biomedical and technological—positions it as a compound of interdisciplinary interest. Discussions on platforms like ResearchGate frequently highlight its potential in optoelectronic devices, linking it to trending topics such as flexible electronics and renewable energy storage solutions.

In summary, [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-, hydrochloride (1:2) represents a compelling case study in modern chemical innovation. Its adaptability across sectors, coupled with ongoing methodological refinements, ensures its prominence in peer-reviewed journals and industry reports. For researchers querying "triazolopyrimidine solubility enhancers" or "kinase inhibitor scaffolds," this compound offers a robust reference point with measurable commercial and scientific viability.